Cas no 2172632-99-2 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-2-yl}acetic acid
• CAS No: 2172632-99-2
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6197431
• PubChem ID: 165548760
• Update Time: 2025-08-05

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-2-yl}acetic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]pyrrolidin-2-yl}acetic acid
• 2172632-99-2
• EN300-1488591

• Inchi： 1S/C25H26N2O5/c28-23(27-14-6-7-17(27)15-24(29)30)12-5-13-26-25(31)32-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-5,8-12,17,22H,6-7,13-16H2,(H,26,31)(H,29,30)/b12-5+
• InChI Key： VUOINWHELMFMNF-LFYBBSHMSA-N
• SMILES： O(C(NC/C=C/C(N1CCCC1CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-2-yl}acetic acid

Compound CAS No 2172632-99-2: 2-{1-[4-(9H-fluoren-9-yl)methoxycarbonylamino]but-2-enoyl}pyrrolidin-2-yl}acetic Acid

The compound with CAS number 2172632-99-2, known as 2-{1-[4-(9H-fluoren-9-yl)methoxycarbonylamino]but-2-enoyl}pyrrolidin-2-yl}acetic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biochemistry. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butenoyl moiety, and a pyrrolidine ring. The combination of these structural elements makes it a promising candidate for various applications, particularly in drug discovery and peptide synthesis.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability and ease of removal under specific conditions. In this compound, the Fmoc group is attached to an amino group via a butenoyl linker, which introduces additional flexibility and reactivity. The pyrrolidine ring further enhances the molecule's structural complexity, potentially influencing its pharmacokinetic properties and biological activity.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have explored the role of Fmoc-containing compounds in modulating enzyme activity and cellular signaling pathways. The presence of the butenoyl group in this compound suggests potential involvement in lipid metabolism or membrane interactions, areas that are currently under active investigation.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions, oxidation steps, and protecting group strategies. The use of advanced techniques such as microwave-assisted synthesis or continuous flow chemistry has been reported to improve the efficiency and scalability of such processes. These methods are particularly relevant given the increasing demand for complex molecules in drug discovery programs.

The biological activity of this compound has been studied in various contexts. Preclinical data indicate that it exhibits moderate inhibitory activity against certain proteases, making it a potential lead compound for anti-inflammatory or antiviral therapies. Additionally, its ability to penetrate cellular membranes suggests applications in targeted drug delivery systems.

From an analytical standpoint, the compound has been characterized using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational dynamics, which are critical for understanding its functional properties.

In conclusion, CAS No 2172632-99-2 represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structure and promising biological profile make it a valuable tool for researchers exploring novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in the development of innovative pharmaceuticals.